Cas no 2138260-56-5 (methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2138260-56-5
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 6035079
• PubChem ID: 165488492
• Update Time: 2025-05-19

methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138260-56-5
• EN300-767158
• methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C11H10N2O4S/c1-13-10(15)8(9(12-13)11(16)17-2)7-4-3-6(5-14)18-7/h3-5,12H,1-2H3
• InChI Key： OIJWSKJGCIJAPD-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(N(C)NC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 266.03612798g/mol
• Monoisotopic Mass: 266.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Guide to Methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2138260-56-5)

Methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2138260-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, with its unique molecular structure combining thiophene and pyrazole moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its formyl group and ester functionality make it particularly valuable for further chemical modifications, enabling researchers to explore its potential in drug discovery and advanced material applications.

The growing interest in heterocyclic compounds like methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate stems from their broad applicability in medicinal chemistry. With the pharmaceutical industry increasingly focusing on targeted therapies, compounds featuring thiophene and pyrazole rings are being extensively studied for their potential in developing novel anti-inflammatory, antimicrobial, and anticancer agents. This compound's CAS No. 2138260-56-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key features of methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate is its hydroxy and formyl functional groups, which provide multiple sites for chemical reactions. These groups allow for easy derivatization, making the compound a valuable building block in organic synthesis. Researchers are particularly interested in its potential to form Schiff bases, which are known for their biological activities. The ester group further enhances its utility, enabling participation in various condensation and nucleophilic substitution reactions.

In the context of current research trends, methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate aligns with the growing demand for sustainable chemistry and green synthesis approaches. Scientists are exploring eco-friendly methods to synthesize such compounds, minimizing waste and reducing the use of hazardous reagents. This focus on sustainability is driving innovations in catalytic processes and solvent-free reactions, where this compound's reactivity profile plays a crucial role.

The compound's thiophene moiety is another area of significant interest. Thiophene-containing compounds are widely studied for their electronic properties, making them valuable in the development of organic semiconductors and photovoltaic materials. As the demand for renewable energy solutions grows, methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate is being investigated for its potential in organic electronics and light-emitting diodes (OLEDs). Its ability to participate in conjugation and charge transport processes makes it a promising candidate for next-generation materials.

From a commercial perspective, the market for specialty chemicals like methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate is expanding rapidly. Pharmaceutical and biotechnology companies are increasingly sourcing high-purity intermediates to support their drug development programs. The compound's CAS No. 2138260-56-5 is often referenced in procurement databases, highlighting its importance in the supply chain. Suppliers are focusing on scalable synthesis methods to meet the rising demand while maintaining stringent quality standards.

In analytical chemistry, methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate presents interesting challenges and opportunities. Its unique spectral properties, including UV-Vis and NMR characteristics, make it a useful reference compound for method development. Researchers are leveraging advanced techniques like HPLC-MS and LC-NMR to study its behavior in various matrices, contributing to a deeper understanding of its stability and reactivity.

The future outlook for methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate appears promising, with potential applications extending beyond traditional domains. As interdisciplinary research gains momentum, this compound may find uses in areas like bioconjugation, proteomics, and nanotechnology. Its molecular architecture offers opportunities for creating smart materials and responsive systems, aligning with the broader trends in functional materials development.

For researchers working with CAS No. 2138260-56-5, proper handling and storage recommendations include protection from moisture and light, as these factors may affect the compound's stability. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when handling any chemical substance. The scientific community continues to explore safe and efficient protocols for working with this interesting class of compounds.

In conclusion, methyl 4-(5-formylthiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate represents an important building block in modern chemical research. Its combination of thiophene and pyrazole rings, along with reactive functional groups, makes it a versatile intermediate with numerous potential applications. As research progresses, we can anticipate new discoveries that will further expand the utility of this fascinating compound in science and technology.